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Compound of Interest
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Compound Name:
fluorobenzoate

Cat. No.: B570390

An In-depth Technical Guide to Tert-butyl 4-bromo-2-fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 4-bromo-2-fluorobenzoate is a key chemical intermediate widely utilized in the
synthesis of pharmaceuticals, agrochemicals, and functional materials.[1] Its unique structure,
featuring bromo, fluoro, and tert-butyl ester functional groups, makes it a versatile building
block for constructing complex aromatic systems through various chemical transformations,
most notably cross-coupling reactions.[1] This document provides a comprehensive overview
of its chemical properties, synthesis, reactivity, and applications, along with detailed
experimental protocols and safety information.

Chemical Properties and Identification

Tert-butyl 4-bromo-2-fluorobenzoate is a liquid at room temperature with a purity of
approximately 98%.[2] It is identified by its unique CAS number, 889858-12-2.[2][3][4]

Table 1: Physicochemical Properties
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Property Value Reference
tert-butyl 4-bromo-2-

IUPAC Name [31[5]
fluorobenzoate

CAS Number 889858-12-2 [2][3][4]

Molecular Formula C11H12BrFO:2 [31[5]

Molecular Weight 275.11 g/mol [31[5]

Monoisotopic Mass

274.00047 Da

[31141(5]

Physical Form Liquid [2]

Purity 98% [2]
1S/C11H12BrFO2/c1-

InChl 11(2,3)15-10(14)8-5-4-7(12)6- [2][3]
9(8)13/h4-6H,1-3H3
ZPGZHSAOCVWZMR-

InChiKey [2][3]
UHFFFAOYSA-N
CC(C)

SMILES (C)OC(=0)C1=C(F)C=C(Br)C= [4]

C1

Synthesis and Experimental Protocols

The synthesis of tert-butyl 4-bromo-2-fluorobenzoate typically involves the esterification of 4-

bromo-2-fluorobenzoic acid.

Synthesis of Tert-butyl 4-bromo-2-fluorobenzoate from
4-Bromo-2-fluorobenzoic Acid

A common method for synthesizing the title compound is from 4-bromo-2-fluorobenzoic acid.

While specific conditions for the tert-butyl esterification were not detailed in the provided search

results, a general protocol can be inferred from similar esterification reactions. Another related

synthesis is that of the methyl ester, which is achieved by reacting 4-bromo-2-fluorobenzoic
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acid with thionyl chloride in methanol at 0 °C, followed by stirring at room temperature for 12
hours.[6]

Experimental Protocol:

e Reaction Setup: To a solution of 4-bromo-2-fluorobenzoic acid in a suitable solvent (e.g.,
dichloromethane), add a dehydrating agent.

 Esterification: Introduce tert-butanol to the reaction mixture. The reaction can be catalyzed
by an acid.

o Work-up: After the reaction is complete, the mixture is typically washed with an aqueous
bicarbonate solution and brine.[6]

 Purification: The organic layer is dried over an anhydrous salt like sodium sulfate and the
solvent is removed under reduced pressure to yield the crude product.[6] Further purification
can be achieved through column chromatography.
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Synthesis Workflow

Starting Materials
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\\ //
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Tert-butyl 4-bromo-2-fluorobenzoate

Click to download full resolution via product page
Synthesis of Tert-butyl 4-bromo-2-fluorobenzoate.

Reactivity and Applications

Tert-butyl 4-bromo-2-fluorobenzoate is a valuable intermediate in organic synthesis,
particularly for creating pharmaceuticals and agrochemicals.[1] Its bromo and ester functional
groups are key to its utility, allowing for participation in cross-coupling reactions like Suzuki and
Heck couplings to form more complex aromatic structures.[1] In medicinal chemistry, it serves
as a building block to modify bioactive molecules, which can improve metabolic stability and
binding affinity.[1] It is also used in the preparation of liquid crystals and other functional
materials that require fluorinated aromatic components.[1]
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Reactivity in Suzuki Coupling
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Generic Suzuki Coupling Reaction Pathway.

Spectroscopic Analysis

The structural confirmation of tert-butyl 4-bromo-2-fluorobenzoate is typically performed
using spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Fourier-Transform
Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).[7]

Experimental Protocol for Spectroscopic Analysis:

o Sample Preparation: The liquid sample is prepared according to the requirements of each
analytical technique. For NMR, this involves dissolving a small amount of the substance in a
deuterated solvent. For FTIR, a thin film of the liquid may be used.[8] For MS, the sample is
introduced into the instrument, often after dilution.

o Data Acquisition: The prepared sample is analyzed using the respective spectrometer to
obtain *H NMR, 3C NMR, °F NMR, IR, and mass spectra.
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o Data Analysis: The resulting spectra are interpreted to confirm the molecular structure,
identify functional groups, and verify the molecular weight.

Analytical Workflow

Sample of Tert-butyl
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Workflow for Spectroscopic Analysis.

Safety and Handling

Tert-butyl 4-bromo-2-fluorobenzoate is classified as an irritant and requires careful handling

to avoid exposure.

Table 2: GHS Hazard Information
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Hazard Class Hazard Statement Reference
Skin Irritation H315: Causes skin irritation [319]
o H319: Causes serious eye
Eye Irritation S [319]
irritation

H335: May cause respiratory

Respiratory Irritation o [319]
irritation

Acute Toxicity (Oral) H301: Toxic if swallowed [5]

o H312: Harmful in contact with

Acute Toxicity (Dermal) ) [5]
skin

Acute Toxicity (Inhalation) H332: Harmful if inhaled [5]

Combustible Liquid H227: Combustible liquid [2]

) H412: Harmful to aquatic life
Aquatic Hazard _ . [2]
with long lasting effects

Precautions for Safe Handling:

o Handle in a well-ventilated area.[9][10]

o Wear suitable protective clothing, including gloves and eye/face protection.[9][10]
e Avoid contact with skin and eyes.[9][10]

» Avoid breathing fumes, dust, or vapors.[9]

e Wash hands thoroughly after handling.[9]

o Keep away from sources of ignition.[9]

Storage Conditions:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

 Recommended long-term storage is in a refrigerator at 2-8°C.[2][9]
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o Store away from incompatible materials such as strong oxidizing agents.[9]
First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[9][10]

o Skin Contact: Immediately flush skin with plenty of running water for at least 15 minutes
while removing contaminated clothing.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[9]

 Ingestion: Do not induce vomiting. Call a poison control center or doctor immediately.[10]
Fire-Fighting Measures:

o Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.
[91[10]

e Hazardous decomposition products include carbon oxides, hydrogen bromide, and hydrogen
fluoride.[9]

 Firefighters should wear self-contained breathing apparatus.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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